Cas no 4408-61-1 (3-Methoxy-4,5-methylenedioxyphenylacetic acid)
4408-61-1 structure
Product Name:3-Methoxy-4,5-methylenedioxyphenylacetic acid
CAS No:4408-61-1
MF:C10H10O5
MW:210.183403491974
CID:2718137
PubChem ID:13923407
Update Time:2025-04-21
3-Methoxy-4,5-methylenedioxyphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- FB182150
- DTXSID201274612
- HCAYHQAIESCSGN-UHFFFAOYSA-N
- 7-Methoxy-1,3-benzodioxole-5-acetic acid
- 4408-61-1
- 3-methoxy-4,5-methylenedioxyphenylacetic acid
- 1,3-Benzodioxole-5-acetic acid, 7-methoxy-
- SCHEMBL10605430
- 3-Methoxy-4,5-methylenedioxyphenylacetic acid
-
- Inchi: 1S/C10H10O5/c1-13-7-2-6(4-9(11)12)3-8-10(7)15-5-14-8/h2-3H,4-5H2,1H3,(H,11,12)
- InChI Key: HCAYHQAIESCSGN-UHFFFAOYSA-N
- SMILES: O1COC2C=C(CC(=O)O)C=C(C1=2)OC
Computed Properties
- Exact Mass: 210.05282342Da
- Monoisotopic Mass: 210.05282342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65Ų
3-Methoxy-4,5-methylenedioxyphenylacetic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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